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Compound of Interest

Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cycloheptyl 3-oxobutanoate was not

publicly available at the time of this writing. The following guide has been compiled using data

from structurally similar compounds, namely other alkyl 3-oxobutanoates and cycloalkane

derivatives. The information provided herein should be used as a general guideline for

researchers, scientists, and drug development professionals. It is imperative to conduct a

thorough risk assessment and adhere to all institutional and regulatory safety protocols before

handling this compound.

This technical guide offers a comprehensive overview of the anticipated safety considerations

for Cycloheptyl 3-oxobutanoate, based on data from analogous chemical structures. It covers

expected physicochemical properties, potential hazards, handling and storage procedures, and

emergency response protocols.

Anticipated Physicochemical and Toxicological
Properties
The properties of Cycloheptyl 3-oxobutanoate are expected to be influenced by both the 3-

oxobutanoate functional group and the cycloheptyl moiety. The following tables summarize

quantitative data from several analogous compounds to provide an estimated profile.

Table 1: Physical and Chemical Properties of Analogous Compounds
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Property
Methyl 3-
oxobutanoate

Ethyl 3-
oxobutanoate

tert-Butyl 3-
oxobutanoate

Cyclohexyl
butyrate

CAS Number 105-45-3[1] 141-97-9 1694-31-1[2][3] 1551-44-6[4]

Molecular

Formula
C5H8O3[5] C6H10O3 C8H14O3[2] C10H18O2

Molecular Weight 116.12 g/mol 130.14 g/mol 158.20 g/mol 170.25 g/mol

Physical State Liquid[1][5] Liquid Liquid Liquid[4]

Boiling Point 169-170 °C[1] 181 °C 190 °C 200-202 °C

Flash Point 67 °C[1] 71 °C 78 °C 77 °C[4]

Specific Gravity 1.077[1] 1.028 0.969 0.934

Table 2: GHS Hazard Classifications of Analogous Compounds
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Compound GHS Pictograms Signal Word Hazard Statements

Methyl 3-

oxobutanoate
Warning

H227 (Combustible

liquid), H318 (Causes

serious eye damage)

Ethyl 3-oxobutanoate Warning

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[6]

tert-Butyl 3-

oxobutanoate
Warning

H227 (Combustible

liquid)[2]

Ethyl 2-ethyl-3-

oxobutanoate
Warning

H227 (Combustible

liquid), H315 (Causes

skin irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[7]

Based on these analogs, Cycloheptyl 3-oxobutanoate is anticipated to be a combustible

liquid. It may cause skin and eye irritation, and potentially respiratory irritation.

Experimental Protocols: A Generalized Framework
for Safety Assessment of a New Chemical Entity
In the absence of specific experimental data for Cycloheptyl 3-oxobutanoate, a generalized

workflow for assessing the safety of a new chemical entity is presented. This protocol is

intended to serve as a template for researchers to adapt based on their specific institutional

guidelines and regulatory requirements.

Objective: To systematically evaluate the potential hazards of a new chemical compound.

Materials:
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The new chemical entity (e.g., Cycloheptyl 3-oxobutanoate)

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-

resistant gloves (material to be determined based on initial assessment)

Standard laboratory equipment for physicochemical property determination

In vitro and/or in silico toxicology testing platforms

Methodology:

Information Gathering:

Conduct a thorough literature search for the new chemical and its structural analogs.[8][9]

Review Safety Data Sheets (SDS) of structurally related compounds to anticipate potential

hazards.[9][10]

Physicochemical Characterization:

Determine key physical and chemical properties such as melting point, boiling point, flash

point, and solubility.

In Silico Toxicity Prediction:

Utilize Quantitative Structure-Activity Relationship (QSAR) models and other

computational tools to predict potential toxicological endpoints, including mutagenicity,

carcinogenicity, and reproductive toxicity.

In Vitro Toxicity Assessment:

Cytotoxicity: Perform assays using relevant cell lines to determine the concentration at

which the compound induces cell death.

Genotoxicity: Conduct assays such as the Ames test to assess the mutagenic potential of

the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15160345?utm_src=pdf-body
https://iprotectu.com/steps-to-completing-a-chemical-assessment/
https://sbnsoftware.com/blog/what-steps-should-be-taken-when-introducing-new-chemicals-into-your-inventory/
https://sbnsoftware.com/blog/what-steps-should-be-taken-when-introducing-new-chemicals-into-your-inventory/
https://sbnsoftware.com/blog/what-steps-should-be-taken-when-a-new-chemical-is-introduced-to-the-workplace/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15160345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Eye Irritation/Corrosion: Utilize reconstructed human epidermis and cornea

models to evaluate the potential for skin and eye irritation or corrosion.

Data Analysis and Risk Assessment:

Analyze the data from all assessments to identify and characterize potential hazards.

Determine the appropriate hazard classifications according to the Globally Harmonized

System (GHS).

Establish safe handling procedures, required PPE, and emergency protocols based on the

risk assessment.[8]

Documentation:

Compile all findings into a comprehensive safety report or internal SDS.

Visualizing Workflows and Logical Relationships
To further aid in the understanding of safety protocols, the following diagrams, created using

the DOT language, illustrate key workflows.
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Phase 1: Planning & Information Gathering

Phase 2: Experimental & In Silico Testing

Phase 3: Analysis & Documentation
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Caption: Workflow for Chemical Safety Assessment.
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Chemical Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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